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Compound of Interest

Compound Name: Benzyl 4-acetyl-2-methylbenzoate

Cat. No.: B8134630

Benzyl 4-acetyl-2-methylbenzoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl 4-acetyl-2-methylbenzoate is a chemical compound with the CAS number 2270905-
72-9.[1] While its direct discovery and detailed historical timeline are not extensively
documented in publicly available literature, its significance primarily lies in its role as a chemical
intermediate. This technical guide provides a comprehensive overview of its synthesis,
chemical properties, and potential applications derived from the analysis of its precursor, 4-
acetyl-2-methylbenzoic acid, and related benzoate compounds.

Introduction

Benzyl 4-acetyl-2-methylbenzoate belongs to the benzoate ester class of organic
compounds. Its molecular structure, characterized by a benzyl group ester-linked to a 4-acetyl-
2-methylbenzoic acid moiety, suggests its utility in organic synthesis. The presence of both an
acetyl and a methyl group on the benzene ring of the benzoic acid portion influences its
electronic properties and reactivity. This document aims to consolidate the available technical
information on this compound, with a focus on its synthesis and physicochemical properties.
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Physicochemical Properties

A summary of the key physicochemical properties of Benzyl 4-acetyl-2-methylbenzoate is
presented in Table 1. This data is crucial for its handling, characterization, and application in
experimental settings.

Property Value Reference
CAS Number 2270905-72-9 [1]
Molecular Formula C17H1603 [1]
Molecular Weight 268.3 g/mol [1]
Purity 95% [1]

Synthesis and Experimental Protocols

The synthesis of Benzyl 4-acetyl-2-methylbenzoate can be logically inferred to proceed via
the esterification of its parent carboxylic acid, 4-acetyl-2-methylbenzoic acid, with benzyl
alcohol. While a specific protocol for the benzyl ester is not detailed in the provided search
results, a general methodology can be constructed based on standard esterification procedures
and the synthesis of a related methyl ester.

Synthesis of the Precursor: 4-acetyl-2-methylbenzoic
acid

The primary precursor, 4-acetyl-2-methylbenzoic acid (CAS 55860-35-0), is a well-documented
organic intermediate.[2][3] Several synthetic routes for its preparation have been reported:

e From 4-bromo-2-methylbenzoic acid: A high-yield synthesis involves the reaction of 4-bromo-
2-methylbenzoic acid with n-butyl vinyl ether in the presence of a palladium acetate catalyst.
This method reports a yield of 95% after refluxing for 5 hours at 80°C.[2][4]

e From 3-methyl-4-cyanoacetophenone: This method involves the hydrolysis of 3-methyl-4-
cyanoacetophenone using trifluoroacetic acid at 60°C for 12 hours, resulting in an 84% yield
of 4-acetyl-2-methylbenzoic acid.[2]
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e From o-methylaniline: A multi-step process starting from o-methylaniline involves
bromination, cyanation, and subsequent hydrolysis to yield the desired product.[5]

Proposed Esterification of 4-acetyl-2-methylbenzoic acid
to Benzyl 4-acetyl-2-methylbenzoate

A plausible method for the synthesis of the title compound involves the Fischer-Speier
esterification of 4-acetyl-2-methylbenzoic acid with benzyl alcohol in the presence of a strong
acid catalyst, such as sulfuric acid.

Experimental Protocol (Hypothetical):

» To a solution of 4-acetyl-2-methylbenzoic acid (1 equivalent) in an excess of benzyl alcohol
(acting as both reactant and solvent), a catalytic amount of concentrated sulfuric acid (e.g.,
0.1 equivalents) is added.

e The reaction mixture is heated to reflux for several hours.
e The progress of the reaction is monitored by thin-layer chromatography (TLC).
o Upon completion, the excess benzyl alcohol is removed under reduced pressure.

e The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a
saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine
wash.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo
to yield the crude Benzyl 4-acetyl-2-methylbenzoate.

 Purification can be achieved by column chromatography on silica gel.

This proposed synthesis is illustrated in the workflow diagram below.
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Synthesis of Benzyl 4-acetyl-2-methylbenzoate
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Caption: Proposed workflow for the synthesis of Benzyl 4-acetyl-2-methylbenzoate.
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Spectroscopic Data

While a dedicated spectrum for Benzyl 4-acetyl-2-methylbenzoate is not readily available, the
expected spectroscopic features can be inferred from its structure and data for similar
compounds. For instance, the *H NMR spectrum of the related methyl ester, methyl 4-acetyl-2-
methylbenzoate, has been reported as: *H NMR (400 MHz, CDCIs) 6 7.81-7.94 (m, 3H), 3.89
(s, 3H), 2.62 (s, 3H), 2.60 (s, 3H).[5] For Benzyl 4-acetyl-2-methylbenzoate, one would
additionally expect to see signals corresponding to the benzyl group protons.

Biological Activity and Signaling Pathways

There is currently no specific information in the scientific literature detailing the biological
activity or mechanism of action of Benzyl 4-acetyl-2-methylbenzoate. However, related
compounds offer some insights into potential areas of investigation. For example, benzyl
benzoate has been studied for its insecticidal and repellent properties, with research indicating
it may act on the nervous system of insects.[6] Additionally, various benzamide derivatives,
which can be synthesized from the precursor acid, are known to possess a wide range of
pharmacological activities.[7]

Given the lack of direct evidence, any discussion of signaling pathways would be purely
speculative. The logical relationship for investigating the potential biological relevance of this
compound is depicted below.
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Investigative Logic for Biological Activity
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Caption: Logical workflow for investigating the biological activity of Benzyl 4-acetyl-2-
methylbenzoate.

Conclusion

Benzyl 4-acetyl-2-methylbenzoate is a chemical intermediate whose properties and synthesis
are largely inferred from its constituent parts and related compounds. While its own discovery
and history are not well-documented, the synthetic routes to its precursor, 4-acetyl-2-
methylbenzoic acid, are established. Future research is required to fully characterize this
compound, including its spectroscopic data and potential biological activities. The information
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provided in this guide serves as a foundational resource for researchers interested in the
synthesis and potential applications of this and similar benzoate esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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